Cas no 528-44-9 (Trimellic Acid)

• Product Name: Trimellic Acid
• CAS No: 528-44-9
• MF: C₉H₆O₆
• MW: 210.14034318924
• MDL: MFCD00002470
• CID: 38032
• PubChem ID: 10708
• Update Time: 2025-04-18

Trimellic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-benzenetricarboxylic acid
• Trimellitic Acid
• benzene-1,2,4-tricarboxylic acid
• Trimellic Acid
• Benzene-1,2,4-tricarboxylic acid,Trimellitic acid
• 7NVY29MQ5F
• CS-W015125
• SCHEMBL23861
• UNII-7NVY29MQ5F
• DTXCID101487
• CCG-245088
• EINECS 208-432-3
• NCGC00256331-01
• CAS-528-44-9
• BRN 2214815
• 1,4-Tricarboxybenzene
• 4-09-00-03746 (Beilstein Handbook Reference)
• AKOS005716310
• SY010192
• EU-0066742
• 1,4-Benzenetricarboxylic acid
• Tox21_201939
• CHEBI:166055
• FT-0622640
• EN300-24942
• A7713
• HMS1668A11
• DTXSID3021487
• GHM
• AC2198
• Q2001805
• benzene-1,2,4-tricarboxylic acid;1,2,4-Benzenetricarboxylic acid
• NSC 72986
• Benzene-1,2,4-tricarboxylic acid, Trimellitic acid
• Tox21_302990
• MFCD00002470
• InChI=1/C9H6O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15
• Z203045298
• NCGC00164021-01
• NCGC00259488-01
• WLN: QVR BVQ DVQ
• 4-Carboxyphthalic acid
• NSC72986
• 1,3,4-Benzenetricarboxylic acid
• NSC-72986
• 528-44-9
• 1,2,4-Benzenetricarboxylicacid
• TRIMELLITIC ACID [MI]
• CHEMBL296024
• 1,2,4-Tricarboxybenzene
• AC-12673
• AS-17898
• NCGC00164021-02
• NS00002199
• B0042
• 1,4,5-Benzenetricarboxylic acid
• AMY13397
• 1,2,4-Benzenetricarboxylic acid, >=99%
• 1,4,5Benzenetricarboxylic acid
• Benzene1,2,4tricarboxylic acid
• STL163328
• 1,2,4Tricarboxybenzene
• 1,2,4benzenetricarboxylic acid
• BBL011593
• All Photos(1)1,2,4-Benzenetricarboxylic acid
• 1,3,4Benzenetricarboxylic acid
• AH-034/32470036
• DB-071592
• 4Carboxyphthalic acid
• FB33024

• MDL： MFCD00002470
• Inchi： 1S/C9H6O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： ARCGXLSVLAOJQL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=CC=1C(=O)O)=O
• BRN： 2214815

Computed Properties

• Exact Mass: 210.01600
• Monoisotopic Mass: 210.016438
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: White crystals
• Density: 1.4844 (rough estimate)
• Melting Point: 229-231 °C (dec.) (lit.)
• Boiling Point: 309.65°C (rough estimate)
• Flash Point: 273.6℃
• Refractive Index: 1.6630 (estimate)
• Solubility: 2.1g/l
• Water Partition Coefficient: 2.1 g/100 mL (25 ºC)
• PSA: 111.90000
• LogP: 0.78120
• Merck: 9702
• Solubility: Soluble in ethanol and dimethylformamide, soluble in acetone, slightly soluble in water and ethyl acetate, almost insoluble in benzene, chloroform and carbon disulfide

Trimellic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DC1980000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters